Ethyl 2-(3,4-dimethylphenoxy)propanoate

• Molecular Formula: C13H18O3
• Molecular Weight: 222.28 g/mol
• IUPAC Name: ethyl 2-(3,4-dimethylphenoxy)propanoate
• InChI: InChI=1S/C13H18O3/c1-5-15-13(14)11(4)16-12-7-6-9(2)10(3)8-12/h6-8,11H,5H2,1-4H3
• InChI Key: XLOKDICDLAYRMD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)OC1=CC(=C(C=C1)C)C

Description

Ethyl 2-(3,4-dimethylphenoxy)propanoate is a useful research compound. Its molecular formula is C13H18O3 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,4-Dimethylphenol (0.30 mol), Cs2CO3 (197.0 g, 0.61 mol), and ethyl 2-bromopropionate (54.3 g, 0.30 mol) were combined in anhydrous DMF (1000 mL) and stirred at 90° C. under an atmosphere of nitrogen. After 16 h, the DMF was removed in vacuo. The residue was dissolved in ethyl acetate (300 mL) and washed twice with water and once with brine. The organic layer was dried over Na2SO4 and concentrated in vacuo to produce an oil.